Cas no 83833-32-3 (2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane)

• Product Name: 2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane
• CAS No: 83833-32-3
• MF: C₁₃H₁₆Cl₂O₂
• MW: 275.170942306519
• CID: 60612
• PubChem ID: 4263642
• Update Time: 2025-04-19

2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-2-methyl-4-propyl-1,3-dioxolane
• 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-4-propyl
• 2-(2,4-Dichlorophenyl)-2-methyl-4-propyldioxolane
• EINECS 281-007-8
• SR-01000390593
• DTXSID10868759
• NS00060615
• SR-01000390593-1
• 1,3-Dioxolane,2-(2,4-dichlorophenyl)-2-methyl-4-propyl-
• 83833-32-3
• SCHEMBL8336206
• ZOVODRUFYPBAKW-UHFFFAOYSA-N
• DTXCID00816840
• 1,3-Dioxolane, 2-(2,4-dichlorophenyl)-2-methyl-4-propyl-
• 281-007-8
• DB-354673
• T7AH4WX3E5

• Inchi： 1S/C13H16Cl2O2/c1-3-4-10-8-16-13(2,17-10)11-6-5-9(14)7-12(11)15/h5-7,10H,3-4,8H2,1-2H3
• InChI Key： ZOVODRUFYPBAKW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C)OCC(CCC)O1)Cl

Computed Properties

• Exact Mass: 274.05300
• Monoisotopic Mass: 274.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.189
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 117.9°C
• Refractive Index: 1.515
• PSA: 18.46000
• LogP: 4.38160